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Compound of Interest

Compound Name: 2-Acetamido-4-chlorobenzoic acid

Cat. No.: B1585348 Get Quote

An In-depth Technical Guide to the Molecular Structure of 2-Acetamido-4-chlorobenzoic Acid

Introduction
2-Acetamido-4-chlorobenzoic acid is a synthetic organic compound that has applications in

pharmaceutical research.[1] This guide provides a comprehensive overview of its molecular

structure, chemical properties, and a detailed experimental protocol for its synthesis. The

information is intended for researchers, scientists, and professionals in the field of drug

development.

Molecular Structure and Chemical Properties
The molecular structure of 2-Acetamido-4-chlorobenzoic acid consists of a benzoic acid core

substituted with an acetamido group at the second position and a chlorine atom at the fourth

position.

A summary of its key chemical properties is presented in the table below:
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Property Value Source

IUPAC Name
2-acetamido-4-chlorobenzoic

acid
Inferred from structure

CAS Number 5900-56-1 [1]

Molecular Formula C₉H₈ClNO₃ [1]

Molecular Weight 213.62 g/mol [1]

Boiling Point 440.4 °C [1]

Canonical SMILES
CC(=O)NC1=C(C=CC(=C1)Cl)

C(=O)O
[1]

Synthesis of 2-Acetamido-4-chlorobenzoic Acid
The synthesis of 2-acetamido-4-chlorobenzoic acid can be achieved through the acetylation

of 2-amino-4-chlorobenzoic acid. This reaction involves the introduction of an acetyl group onto

the amino substituent of the benzoic acid derivative.

General Experimental Protocol: Acetylation of 2-amino-
4-chlorobenzoic acid
This protocol describes a general method for the synthesis of 2-acetamido-4-chlorobenzoic
acid.

Materials:

2-amino-4-chlorobenzoic acid

Acetic anhydride

Glacial acetic acid

Ice-cold water

Beaker
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Magnetic stirrer and stir bar

Heating mantle or water bath

Buchner funnel and filter paper

Crystallizing dish

Procedure:

In a beaker, dissolve 2-amino-4-chlorobenzoic acid in a minimal amount of glacial acetic acid

with gentle warming and stirring.

Slowly add a slight excess of acetic anhydride to the solution while stirring.

Heat the reaction mixture gently for a short period (e.g., 10-15 minutes) to ensure the

completion of the reaction.

Pour the warm reaction mixture into a larger beaker containing ice-cold water. This will cause

the product, 2-acetamido-4-chlorobenzoic acid, to precipitate out of the solution.

Collect the precipitated solid by vacuum filtration using a Buchner funnel.

Wash the collected solid with cold water to remove any unreacted starting materials and

impurities.

Recrystallize the crude product from a suitable solvent (e.g., ethanol/water mixture) to obtain

pure 2-acetamido-4-chlorobenzoic acid.

Dry the purified crystals in a desiccator or a vacuum oven.

Characterization:

The identity and purity of the synthesized 2-acetamido-4-chlorobenzoic acid can be

confirmed using various analytical techniques, including:

Melting Point Determination: Compare the experimentally determined melting point with the

literature value.
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Infrared (IR) Spectroscopy: Look for characteristic absorption bands corresponding to the N-

H stretch of the amide, the C=O stretch of the carboxylic acid and the amide, and the C-Cl

stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirm the molecular

structure by analyzing the chemical shifts and coupling patterns of the protons and carbons.

Mass Spectrometry (MS): Determine the molecular weight of the compound.

Synthesis Pathway Visualization
The following diagram illustrates the synthesis of 2-Acetamido-4-chlorobenzoic acid from 2-

amino-4-chlorobenzoic acid.

2-amino-4-chlorobenzoic acid
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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